Cas no 81446-26-6 (6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R))

81446-26-6 structure
Product name:6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R)
- DTXSID201112373
- 81446-26-6
- 4H-1-Benzopyran-4-one, 6,8-di-I(2)-D-glucopyranosyl-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-, (2R)-
-
- Inchi: InChI=1S/C27H32O15/c28-6-12-17(32)21(36)23(38)26(41-12)15-19(34)14-10(31)5-11(8-1-3-9(30)4-2-8)40-25(14)16(20(15)35)27-24(39)22(37)18(33)13(7-29)42-27/h1-4,11-13,17-18,21-24,26-30,32-39H,5-7H2
- InChI Key: KLDARLGFVGIIIL-UHFFFAOYSA-N
- SMILES: OCC1OC(C(O)C(O)C1O)c1c(O)c(C2OC(CO)C(O)C(O)C2O)c2OC(CC(=O)c2c1O)c1ccc(O)cc1
Computed Properties
- Exact Mass: 596.17412031g/mol
- Monoisotopic Mass: 596.17412031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 42
- Rotatable Bond Count: 5
- Complexity: 931
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 267Ų
6,8-Diglucopyranosyl-4',5,7-trihydroxyflavanone- (2R) Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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